Cas no 473895-88-4 (2-(Quinoxalin-6-yl)ethanol)

2-(Quinoxalin-6-yl)ethanol is a quinoxaline derivative featuring a hydroxyl group. This compound exhibits notable stability and high purity, making it ideal for various synthetic applications. Its unique structure endows it with favorable reactivity, enabling efficient participation in organic transformations. The product's consistent quality and purity ensure reliable outcomes in chemical syntheses.
2-(Quinoxalin-6-yl)ethanol structure
2-(Quinoxalin-6-yl)ethanol structure
Product Name:2-(Quinoxalin-6-yl)ethanol
CAS No:473895-88-4
MF:C10H10N2O
MW:174.199202060699
CID:930946
PubChem ID:18541705
Update Time:2025-07-23

2-(Quinoxalin-6-yl)ethanol Chemical and Physical Properties

Names and Identifiers

    • 2-(Quinoxalin-6-yl)ethanol
    • 6-Quinoxalineethanol
    • 6-(2-hydroxyethyl)quinoxaline
    • 6-(2-hydroxy-ethyl)quinoxaline
    • 6-Hydroxymethyl-methyl-quinoxaline
    • AG-F-61266
    • AK-79830
    • ANW-66214
    • CTK4I9934
    • SureCN5155836
    • 2-quinoxalin-6-ylethanol
    • 473895-88-4
    • DTXSID00594934
    • SCHEMBL5155836
    • DA-19246
    • CS-0452724
    • 2-(Quinoxalin-6-yl)ethan-1-ol
    • MDL: MFCD12827762
    • Inchi: 1S/C10H10N2O/c13-6-3-8-1-2-9-10(7-8)12-5-4-11-9/h1-2,4-5,7,13H,3,6H2
    • InChI Key: PSFSSWHTWIUCMW-UHFFFAOYSA-N
    • SMILES: OCCC1C=CC2C(C=1)=NC=CN=2

Computed Properties

  • Exact Mass: 174.079312947g/mol
  • Monoisotopic Mass: 174.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 46Ų

2-(Quinoxalin-6-yl)ethanol Pricemore >>

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